Cas no 1805091-35-3 (2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid
• CAS No: 1805091-35-3
• MF: C₇H₄F₂N₂O₅
• MW: 234.113868713379
• CID: 4888432
• Update Time: 2025-05-26

2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H4F2N2O5/c8-6(9)4-5(11(15)16)3(7(13)14)2(12)1-10-4/h1,6,12H,(H,13,14)
• InChI Key： AOABIQIZISXLMU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)C(=CN=1)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 1.1
• Topological Polar Surface Area: 116

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid

Recent Advances in the Study of 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid (CAS: 1805091-35-3)

2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid (CAS: 1805091-35-3) is a nitropyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a compound of high interest for further research and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial efficacy of 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid against multidrug-resistant bacterial strains. The study demonstrated that the compound exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentrations (MICs) in the low micromolar range. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism further supported by molecular docking studies.

Another significant breakthrough was reported in a 2024 ACS Chemical Biology article, where the compound's anticancer properties were investigated. The study revealed that 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid selectively targets cancer cells by inhibiting key enzymes involved in nucleotide metabolism. In vitro assays using human cancer cell lines showed a marked reduction in cell proliferation, particularly in colorectal and breast cancer models. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer agents.

The synthetic accessibility of 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid has also been a focus of recent research. A 2023 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability. The new method employs a one-pot reaction strategy, reducing the number of purification steps and minimizing waste generation. This advancement is critical for facilitating large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to enhance its therapeutic efficacy. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Future studies will also need to investigate potential off-target effects and long-term safety profiles to ensure its suitability for clinical use.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-4-carboxylic acid (CAS: 1805091-35-3) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent advancements in synthetic methodologies, position it as a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and pave the way for its application in modern medicine.